Cas no 1101928-01-1 (2-amino-N-(butan-2-yl)propanamide)

• Product Name: 2-amino-N-(butan-2-yl)propanamide
• CAS No: 1101928-01-1
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• CID: 4571966
• Update Time: 2025-10-17

2-amino-N-(butan-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(butan-2-yl)propanamide
• Propanamide, 2-amino-N-(1-methylpropyl)-

• Inchi： 1S/C7H16N2O/c1-4-5(2)9-7(10)6(3)8/h5-6H,4,8H2,1-3H3,(H,9,10)
• InChI Key： MZBPIBHKPQRGGT-UHFFFAOYSA-N
• SMILES： C(NC(C)CC)(=O)C(N)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-N-(butan-2-yl)propanamide

Comprehensive Overview of 2-amino-N-(butan-2-yl)propanamide (CAS No. 1101928-01-1): Properties, Applications, and Industry Insights

2-amino-N-(butan-2-yl)propanamide, identified by its CAS number 1101928-01-1, is a specialized organic compound garnering attention in pharmaceutical and biochemical research. This molecule features a unique amide linkage combined with an amino functional group, making it a versatile intermediate for synthesizing bioactive derivatives. Its structural motif aligns with trends in small-molecule drug discovery, particularly in targeting protein-protein interactions—a hot topic in cancer therapeutics and neurodegenerative disease research.

Recent literature highlights the compound’s role in optimizing drug bioavailability, a critical factor addressed in AI-driven molecular design. Computational tools like quantitative structure-activity relationship (QSAR) models frequently reference such scaffolds to predict ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). This aligns with Google Trends data showing rising searches for "how to improve drug solubility" and "amide derivatives in medicine"—underscoring the relevance of 2-amino-N-(butan-2-yl)propanamide in modern pharmacology.

The synthesis of CAS 1101928-01-1 typically involves carbodiimide-mediated coupling between 2-aminopropanoic acid and 2-butylamine, a process optimized for minimal byproduct formation. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms its purity, a key concern for researchers querying "HPLC methods for amide verification". Notably, the compound’s logP value (estimated at 0.8) suggests moderate lipophilicity, advantageous for blood-brain barrier penetration—a frequent search term in CNS drug development forums.

Beyond pharmaceuticals, 2-amino-N-(butan-2-yl)propanamide finds niche applications in peptide mimetics and enzyme inhibitor design. Its butan-2-yl side chain offers steric flexibility, a feature explored in molecular docking studies—a trending topic in computational chemistry circles. Patent databases reveal its incorporation in protease-resistant peptide analogs, addressing common queries like "how to enhance peptide stability".

From a regulatory perspective, this compound falls outside controlled substance lists, making it accessible for academic and industrial R&D. However, proper material safety data sheet (MSDS) protocols must be followed, as with all fine chemicals. Sustainability-minded researchers may inquire about green synthesis routes for such amides—a growing focus area reflected in search analytics.

In conclusion, CAS 1101928-01-1 exemplifies the intersection of medicinal chemistry and computational drug design. Its balanced physicochemical profile and synthetic tractability position it as a valuable building block for next-generation therapeutics, resonating with industry demands for targeted molecular scaffolds.